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The efficacy of a liquid scintillation cocktail is evaluated based on several key parameters:

Counting Efficiency: The ratio of detected counts per minute (CPM) to the actual

disintegrations per minute (DPM) of the radioisotope. Higher efficiency translates to shorter

counting times and reduced radioactive material usage.

Quench Resistance: The ability of the cocktail to mitigate the reduction in counting efficiency

caused by quenching agents (e.g., colored or chemical impurities) in the sample.

Sample Holding Capacity: The maximum amount of an aqueous or non-aqueous sample that

can be incorporated into the cocktail while maintaining a stable, homogenous emulsion or

solution.

Figure of Merit (FOM): A derived value (E²/B, where E is efficiency and B is background) that

indicates the overall performance of the cocktail for low-level counting. A higher FOM

signifies better sensitivity.

Biodegradability: An increasingly important factor, with many modern cocktails formulated to

be less toxic and more environmentally friendly than traditional cocktails based on solvents

like toluene and xylene.

Comparative Performance of Liquid Scintillation
Cocktails

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1173381?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the performance of several widely used liquid scintillation

cocktails based on data from comparative studies. The selection includes both traditional and

biodegradable options.

Table 1: Comparison of Counting Efficiency and Figure of Merit for ³H and ¹⁴C

Liquid
Scintillation
Cocktail

³H Counting
Efficiency (%)

¹⁴C Counting
Efficiency (%)

³H Figure of
Merit (FOM)

¹⁴C Figure of
Merit (FOM)

Ultima Gold High Very High High Very High

Ultima Gold LLT High Very High Very High Very High

Ultima Gold XR High Very High High Very High

OptiPhase

HiSafe 3
High Very High High Very High

Insta-Gel Plus Medium-High High Medium-High High

Ecoscint A Medium High Medium High

**
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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